Cas no 862741-57-9 (4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine)

• Product Name: 4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine
• CAS No: 862741-57-9
• MF: C₂₀H₂₀N₂O₃S
• MW: 368.449403762817
• CID: 5421094
• Update Time: 2025-07-22

4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)-4-(4-methylphenyl)sulfonyl-N-prop-2-enyl-1,3-oxazol-5-amine
• 5-Oxazolamine, 2-(2-methylphenyl)-4-[(4-methylphenyl)sulfonyl]-N-2-propen-1-yl-
• 4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine

• Inchi： 1S/C20H20N2O3S/c1-4-13-21-19-20(26(23,24)16-11-9-14(2)10-12-16)22-18(25-19)17-8-6-5-7-15(17)3/h4-12,21H,1,13H2,2-3H3
• InChI Key： YAYFDLROOCIMDS-UHFFFAOYSA-N
• SMILES： O1C(NCC=C)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine

Research Briefing on 4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine (CAS: 862741-57-9)

The compound 4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine (CAS: 862741-57-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 862741-57-9, which contribute to its ability to interact with specific biological targets. The compound's oxazole core, combined with the tosyl and allylamine substituents, has been shown to exhibit promising activity in modulating key signaling pathways involved in inflammation and cancer progression. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

In vitro and in vivo studies have demonstrated that 862741-57-9 exhibits potent inhibitory effects on several kinase targets, including those implicated in tumor growth and metastasis. Notably, the compound has shown selective activity against certain cancer cell lines while displaying minimal cytotoxicity towards normal cells, suggesting a favorable therapeutic window. These findings have spurred further investigation into its potential as a lead compound for oncology drug development.

The pharmacokinetic profile of 862741-57-9 has been extensively characterized in recent preclinical studies. Researchers have reported favorable absorption and distribution properties, with the compound demonstrating good oral bioavailability in animal models. Metabolism studies have identified the major metabolic pathways, providing valuable insights for future structural optimization efforts to improve its drug-like properties.

Current research efforts are focusing on the structural modification of 862741-57-9 to enhance its potency and selectivity. Several analogs have been synthesized and evaluated, with some derivatives showing improved target engagement and reduced off-target effects. These structure-activity relationship studies are crucial for the development of more effective therapeutic agents based on this chemical scaffold.

The potential applications of 862741-57-9 extend beyond oncology, with emerging evidence suggesting its utility in treating inflammatory and autoimmune disorders. Recent findings indicate that the compound can modulate immune cell function and cytokine production, opening new avenues for therapeutic intervention in these disease areas.

In conclusion, 4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine represents a promising chemical entity with diverse therapeutic potential. Ongoing research continues to uncover its molecular mechanisms and expand its applications, positioning it as a valuable candidate for further drug development efforts in multiple disease areas.